Cas no 1360958-38-8 (6-Fluoro-4-nitro-1H-benzimidazole)

• Product Name: 6-Fluoro-4-nitro-1H-benzimidazole
• CAS No: 1360958-38-8
• MF: C₇H₄FN₃O₂
• MW: 181.123964309692
• CID: 4825285
• Update Time: 2025-06-08

6-Fluoro-4-nitro-1H-benzimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Fluoro-4-nitro-1H-benzimidazole
• 5-Fluoro-7-nitro-1H-benzo[d]imidazole

• Inchi： 1S/C7H4FN3O2/c8-4-1-5-7(10-3-9-5)6(2-4)11(12)13/h1-3H,(H,9,10)
• InChI Key： HJPVKSAUBBTEJZ-UHFFFAOYSA-N
• SMILES： FC1C=C(C2=C(C=1)NC=N2)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 220
• XLogP3: 1.4
• Topological Polar Surface Area: 74.5

Additional information on 6-Fluoro-4-nitro-1H-benzimidazole

Introduction to 6-Fluoro-4-nitro-1H-benzimidazole (CAS No. 1360958-38-8)

6-Fluoro-4-nitro-1H-benzimidazole, a compound with the CAS number 1360958-38-8, is a significant molecule in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluoro and a nitro group substituted on a benzimidazole ring. These functional groups contribute to the compound's reactivity and potential biological activity, making it a valuable candidate for various applications in drug discovery and development.

The benzimidazole core of 6-Fluoro-4-nitro-1H-benzimidazole is well-known for its ability to form stable complexes with metal ions, which can be exploited in the design of metal-based drugs. Additionally, the presence of the fluoro and nitro groups enhances the compound's lipophilicity and electronic properties, respectively, which can influence its pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of 6-Fluoro-4-nitro-1H-benzimidazole in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent antifungal activity against several clinically relevant fungal pathogens. The mechanism of action is believed to involve the disruption of fungal cell wall synthesis, making it a promising lead for the development of new antifungal agents.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, 6-Fluoro-4-nitro-1H-benzimidazole was found to have significant anticancer properties. The compound demonstrated selective cytotoxicity against human cancer cell lines, particularly those derived from breast and lung cancers. Further investigation revealed that the anticancer activity is mediated through the induction of apoptosis and cell cycle arrest, suggesting its potential as a novel chemotherapeutic agent.

The synthetic route for 6-Fluoro-4-nitro-1H-benzimidazole has been extensively studied and optimized to improve yield and purity. A typical synthesis involves the condensation of 2-fluoroaniline with 4-nitro-o-phthalonitrile, followed by cyclization under appropriate conditions. This process can be carried out using various catalysts and solvents to enhance efficiency and reduce environmental impact.

In terms of safety and handling, while 6-Fluoro-4-nitro-1H-benzimidazole is not classified as a hazardous material, it should be handled with care in a well-ventilated area to avoid inhalation or skin contact. Proper personal protective equipment (PPE) should be worn during handling, and any spills should be cleaned up immediately using appropriate methods.

The physicochemical properties of 6-Fluoro-4-nitro-1H-benzimidazole, such as its melting point, solubility, and stability, have been thoroughly characterized. These properties are crucial for understanding its behavior in different environments and for optimizing its formulation into pharmaceutical products. For example, its low solubility in water can be addressed through various formulation strategies, such as the use of co-solvents or surfactants.

In conclusion, 6-Fluoro-4-nitro-1H-benzimidazole (CAS No. 1360958-38-8) is a versatile compound with promising applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further development into therapeutic agents. Ongoing research continues to explore its potential benefits and optimize its use in clinical settings.